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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15604589 Get Quote

Ceftriaxone Sodium Salt: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and mechanism of action of ceftriaxone sodium salt. It includes

structured data presentation, detailed experimental protocols, and visualizations to support

research and development activities.

Chemical Structure and Identity
Ceftriaxone sodium is a third-generation cephalosporin antibiotic. Its chemical structure is

characterized by a beta-lactam ring fused to a dihydrothiazine ring, with several complex side

chains that contribute to its broad-spectrum antibacterial activity and pharmacokinetic profile.

Caption: 2D Chemical Structure of Ceftriaxone Sodium Salt.

IUPAC Name: sodium (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-

methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-

5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate[1]
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The physicochemical properties of ceftriaxone sodium salt are critical for its formulation,

stability, and pharmacokinetic behavior. A summary of these properties is presented in the table

below.

Property Value Reference

Molecular Formula C₁₈H₁₆N₈Na₂O₇S₃ (anhydrous) [2]

C₁₈H₁₆N₈Na₂O₇S₃·3.5H₂O

(hemiheptahydrate)
[3][4]

Molecular Weight 598.56 g/mol (anhydrous) [2]

661.59 g/mol

(hemiheptahydrate)
[3][4]

Appearance
White to yellowish-orange

crystalline powder
[4]

Solubility Readily soluble in water [4]

Sparingly soluble in methanol [4]

Very slightly soluble in ethanol [4]

~10 mg/mL in PBS (pH 7.2)

100 mg/mL in DMSO [5]

pKa
~3 (COOH), 3.2 (NH₃⁺), 4.1

(enolic OH)
[6]

pH (1% aqueous solution) Approximately 6.7 [4]

Melting Point 236 °C [6]

UV Absorption Maximum

(λmax)
241 nm in aqueous medium

Mechanism of Action
Antibacterial Activity
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Ceftriaxone exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[2]

This process is initiated by the binding of the β-lactam moiety of ceftriaxone to penicillin-binding

proteins (PBPs), which are essential enzymes involved in the final steps of peptidoglycan

synthesis. The inactivation of these proteins leads to a compromised cell wall, ultimately

resulting in cell lysis and bacterial death.[2]

Neuroprotective Effects: EAAT2 Upregulation
Beyond its antimicrobial properties, ceftriaxone has been shown to exhibit neuroprotective

effects through the upregulation of the excitatory amino acid transporter 2 (EAAT2).[6] This

transporter is crucial for clearing glutamate from the synaptic cleft, and its dysfunction is

implicated in several neurodegenerative diseases. Ceftriaxone stimulates the transcription of

the EAAT2 gene by activating the nuclear factor-κB (NF-κB) signaling pathway.[1][6][7]

Ceftriaxone NF-κB Activation Nuclear Translocation of p65 Binding to EAAT2 Promoter Increased EAAT2 Transcription Upregulation of EAAT2 Protein Enhanced Glutamate Uptake Neuroprotection

Click to download full resolution via product page

Caption: Ceftriaxone-induced EAAT2 Upregulation Pathway.

Experimental Protocols
Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
A stability-indicating HPLC method is crucial for the quality control of ceftriaxone sodium. The

following protocol is a representative example.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Zorbax SB C18 (150 x 4.6 mm, 5 µm) or equivalent.[8]

Mobile Phase: A mixture of purified water (acidified with 0.2% orthophosphoric acid) and

ethanol (87:13, v/v).[8]

Flow Rate: 0.9 mL/min.[8]
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Column Temperature: 25°C.[8]

Detection Wavelength: 260 nm.[8]

Sample Preparation: Accurately weigh and dissolve the ceftriaxone sodium sample in the

mobile phase to achieve a known concentration (e.g., within the linear range of 20-120

µg/mL).[8]

Procedure: Inject the sample solution into the chromatograph and record the peak area.

Purity is determined by comparing the peak area of the main peak to the total area of all

peaks.
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Caption: HPLC Workflow for Purity Determination.

Stability-Indicating Assay
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Forced degradation studies are essential to establish the stability-indicating nature of an

analytical method.

Acid Hydrolysis: Expose the drug solution to an acidic medium (e.g., 0.1 N HCl) at an

elevated temperature.

Alkaline Hydrolysis: Expose the drug solution to a basic medium (e.g., 0.1 N NaOH) at room

temperature. Ceftriaxone is reported to be relatively stable under alkaline conditions.[3][9]

Oxidative Degradation: Treat the drug solution with an oxidizing agent (e.g., 3% H₂O₂).

Significant degradation is expected.[3][9]

Thermal Degradation: Expose the solid drug or its solution to dry heat.

Photolytic Degradation: Expose the drug solution to UV light.

Analysis: Analyze the stressed samples using the validated HPLC method to separate the

intact drug from its degradation products.

Stability Profile
The stability of ceftriaxone sodium is influenced by several factors, including pH, temperature,

and the presence of other substances.

pH Stability: Ceftriaxone is most stable in acidic conditions, with maximal stability observed

at a pH of around 6.0.[10] It is less stable in basic solutions.

Temperature Stability: Solutions of ceftriaxone sodium are more stable at lower

temperatures. For instance, a solution in sterile water or 5% dextrose is stable for up to 3

days at 25°C and for 10 days at 4°C.[10] At -20°C, the concentration of ceftriaxone in

reconstituted solutions remains above 90% for an extended period.

Reconstitution and Diluents: The type of diluent used for reconstitution can affect stability.

Solutions in dextrose (pH ~6) and sterile water for injection (pH ~6.5) are generally more

stable than those in 0.9% NaCl (pH ~7.5) or lidocaine (pH ~8-8.5).[10]
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This technical guide provides a comprehensive overview of the chemical and physical

properties of ceftriaxone sodium salt, its mechanisms of action, and key experimental

protocols for its analysis. The provided data and visualizations are intended to serve as a

valuable resource for researchers and professionals in the field of drug development and

pharmaceutical sciences. The stability profile highlights the importance of controlled storage

conditions to maintain the integrity and efficacy of this widely used antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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